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Introduction

Nuclear Factor 110 (NF110), a member of the NF90 family of double-stranded RNA-binding
proteins (dsRBPs), plays a crucial role in the regulation of gene expression.[1][2] As a C-
terminally extended isoform of the NF9OO protein, NF110 is predominantly found in the nucleus
and is tightly associated with chromatin.[1][2] Its function is intrinsically linked to its ability to
bind structured RNA molecules, thereby influencing various cellular processes. RNA
Immunoprecipitation (RIP) is a powerful antibody-based technique used to isolate an RNA-
binding protein (RBP) in complex with its interacting RNAs. This allows for the identification and
guantification of the RNA targets of a specific RBP, providing valuable insights into its
regulatory networks. These application notes provide a detailed protocol for performing a RIP
assay using an antibody targeting NF110, followed by high-throughput sequencing (RIP-seq) to
identify its RNA interactome.

Signaling Pathways and Functional Relationships
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NF110 is involved in multiple steps of gene expression, from transcription to post-
transcriptional modifications. Its interaction with RNA is a key aspect of its function. The
following diagram illustrates the central role of NF110 in binding to RNA and influencing

downstream cellular processes.
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NF110 RIP-seq Experimental Workflow
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3. Nuclear Lysis & Sonication

:
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;
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:
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:

7. RNA Purification

;

8. Downstream Analysis
(RT-gPCR, Sequencing)

End:
Identified RNA Targets

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b12419100/docs?utm_src=pdf-body-img#utilizing-nf110-in-rna-immunoprecipitation-rip-assays-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419100?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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